Cas no 1805138-17-3 (2,3-Bis(trifluoromethyl)-5-methylaniline)

• Product Name: 2,3-Bis(trifluoromethyl)-5-methylaniline
• CAS No: 1805138-17-3
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 5002867
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-methylaniline

• Inchi： 1S/C9H7F6N/c1-4-2-5(8(10,11)12)7(6(16)3-4)9(13,14)15/h2-3H,16H2,1H3
• InChI Key： NBVMYUREAYVVQC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 2,3-Bis(trifluoromethyl)-5-methylaniline

2,3-Bis(trifluoromethyl)-5-methylaniline: A Comprehensive Overview

2,3-Bis(trifluoromethyl)-5-methylaniline, also known by its CAS number 1805138-17-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the aromatic ring at positions 2 and 3, along with a methyl group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 2,3-Bis(trifluoromethyl)-5-methylaniline typically involves multi-step reactions, often utilizing electrophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for various solution-based applications. The presence of trifluoromethyl groups significantly increases the compound's stability under thermal and oxidative conditions, which is a critical factor in its industrial applications.

2,3-Bis(trifluoromethyl)-5-methylaniline has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a versatile building block allows chemists to design molecules with specific pharmacokinetic profiles. Recent studies have highlighted its potential in developing new classes of antibiotics and anti-inflammatory agents.

In the field of materials science, this compound serves as a precursor for advanced polymers and coatings. Its unique electronic properties make it ideal for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and flexible electronics. Researchers have demonstrated that incorporating 2,3-Bis(trifluoromethyl)-5-methylaniline into polymer backbones can significantly enhance device performance by improving charge transport properties.

The environmental impact of 2,3-Bis(trifluoromethyl)-5-methylaniline has also been a topic of recent research. Studies indicate that while the compound is stable under normal conditions, it can degrade under specific environmental stressors such as UV radiation or microbial activity. Efforts are underway to develop eco-friendly synthesis routes and recycling methods to minimize its ecological footprint.

In conclusion, 2,3-Bis(trifluoromethyl)-5-methylaniline (CAS No: 1805138-17-3) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties continue to drive innovative research and development. As advancements in synthetic methodologies and material science progress, the potential for this compound to contribute to groundbreaking technologies remains vast.